![molecular formula C21H19IN2O B1663153 2-[Methyl(2-pyridin-2-ylethyl)amino]fluoren-9-one CAS No. 5459-47-2](/img/structure/B1663153.png)
2-[Methyl(2-pyridin-2-ylethyl)amino]fluoren-9-one
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Overview
Description
2-[Methyl(2-pyridin-2-ylethyl)amino]fluoren-9-one, also known as MPEAF, is a fluorescent probe that has been widely used in scientific research. This compound is particularly useful in studying the interactions between proteins and small molecules in living cells.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of fluorene derivatives like 2,7-bis(pyridin-3-ylethynyl)fluoren-9-one and their structural characterization, highlighting their potential in material science and organic chemistry (Podda et al., 2023).
Applications in Sensing and Detection
- Fluorene compounds used as fluorescent sensors for detecting nitro compounds, metal cations, and amino acids, demonstrating their utility in environmental and biological sensing (Han et al., 2020).
- Development of chemosensors for monitoring metal ion concentrations, applicable in biological and environmental analysis (Park et al., 2015).
Mechanofluorochromic Properties
- Investigation of fluorene derivatives as mechanofluorochromic materials, relevant in developing responsive materials for various applications (Kuimov et al., 2020).
Polymer Science
- Use of fluorene-based monomers in the synthesis of polyamides and polyimides, contributing to the field of advanced polymer materials (Yang & Lin, 1993).
Biochemical Applications
- The role of fluorene derivatives as protectants in biochemical syntheses, such as in the protection of hydroxy-groups in organic chemistry (Gioeli & Chattopadhyaya, 1982).
Photochromism and Colorimetric Sensing
- Investigation into photochromic fluorene derivatives for colorimetric sensing of biochemicals like cysteine and homocysteine, indicating their potential in diagnostic applications (Wang et al., 2016).
properties
CAS RN |
5459-47-2 |
---|---|
Molecular Formula |
C21H19IN2O |
Molecular Weight |
314.4 g/mol |
IUPAC Name |
2-[methyl(2-pyridin-2-ylethyl)amino]fluoren-9-one |
InChI |
InChI=1S/C21H18N2O/c1-23(13-11-15-6-4-5-12-22-15)16-9-10-18-17-7-2-3-8-19(17)21(24)20(18)14-16/h2-10,12,14H,11,13H2,1H3 |
InChI Key |
SVDZPIVNFBEDFQ-UHFFFAOYSA-N |
SMILES |
CN(CCC1=CC=CC=N1)C2=CC3=C(C=C2)C4=CC=CC=C4C3=O |
Canonical SMILES |
CN(CCC1=CC=CC=N1)C2=CC3=C(C=C2)C4=CC=CC=C4C3=O |
synonyms |
2-[N-Methyl-N-(2-pyridin-2-ylethyl)amino]fluoren-9-one; NSC-24048 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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